Cas no 2549026-56-2 (4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine)

• Product Name: 4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• CAS No: 2549026-56-2
• MF: C₁₉H₂₃F₂N₅O
• MW: 375.415630578995
• CID: 5314183
• PubChem ID: 154883569
• Update Time: 2025-05-20

4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-[(2,4-Difluorophenyl)methyl]-1-piperazinyl]-2-pyrimidinyl]morpholine
• 4-(4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• 2549026-56-2
• F6619-5203
• AKOS040709400
• 4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine

• Inchi： 1S/C19H23F2N5O/c20-16-2-1-15(17(21)13-16)14-24-5-7-25(8-6-24)18-3-4-22-19(23-18)26-9-11-27-12-10-26/h1-4,13H,5-12,14H2
• InChI Key： YCQBWNHASZWLPL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1CCN(C2C=CN=C(N=2)N2CCOCC2)CC1)F

Computed Properties

• Exact Mass: 375.18706670g/mol
• Monoisotopic Mass: 375.18706670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.5±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine

4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine: A Comprehensive Overview

4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine, also known by its CAS registry number CAS No. 2549026-56-2, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of 4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine is characterized by a morpholine ring fused with a pyrimidine moiety and a piperazine group substituted with a 2,4-difluorophenyl methyl group. This combination of structural elements contributes to its unique pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its potential as a modulator of key cellular pathways, making it a valuable candidate for therapeutic interventions in various disease states.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including Suzuki coupling and Stille coupling reactions, to construct the core framework of the molecule. These methods not only enhance the efficiency of synthesis but also pave the way for further structural modifications to optimize bioavailability and efficacy.

One of the most intriguing aspects of CAS No. 2549026-56 is its ability to interact with specific molecular targets associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its potent inhibitory effects on enzymes like kinase and protease, which are often overexpressed in pathological conditions. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles, which are critical for its therapeutic efficacy. Recent research has focused on optimizing its stability in vivo to minimize metabolic degradation and improve its half-life. These advancements are expected to enhance its therapeutic index and reduce potential side effects.

The application of computational chemistry tools has significantly accelerated the discovery and optimization of 4-(4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-y}pyrimidin) compounds. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can predict binding affinities and optimize structural features for enhanced potency and selectivity.

In conclusion, CAS No. 2549026-based compounds represent a cutting-edge advancement in medicinal chemistry. Their unique structure, coupled with innovative synthetic methods and promising biological activities, positions them as strong contenders for future therapeutic agents. As research continues to unfold, we anticipate further breakthroughs that will solidify their role in modern medicine.